Oxetan-3-ylmethanamine hydrochloride
Overview
Description
Oxetan-3-ylmethanamine hydrochloride is a chemical compound with the CAS Number: 1427195-22-9 . It has a molecular weight of 123.58 and its linear formula is C4H10ClNO .
Molecular Structure Analysis
The InChI code for Oxetan-3-ylmethanamine hydrochloride is 1S/C4H9NO.ClH/c5-1-4-2-6-3-4;/h4H,1-3,5H2;1H . The InChI key is GDCFTYWDUIKPHB-UHFFFAOYSA-N .Scientific Research Applications
Oxetanes in Scientific Research
Oxetanes, including Oxetan-3-ylmethanamine hydrochloride, are four-membered cyclic ethers that have been increasingly exploited for their contrasting behaviors . They influence physicochemical properties as a stable motif in medicinal chemistry and have a propensity to undergo ring-opening reactions as a synthetic intermediate .
Field: Medicinal Chemistry
Oxetanes have been used as replacement groups in medicinal chemistry . They can modify the physical properties of a molecule without significantly altering its size or shape, making them useful in the development of new drugs .
Field: Synthetic Chemistry
Oxetanes are also used as synthetic intermediates in the synthesis of new compounds . They can undergo ring-opening reactions, which can be used to create a variety of different structures .
Field: Drug Design
Oxetanes are receiving attention in drug design given their metabolic stability, rigidity, and hydrogen-bond acceptor ability . They can be used to modify the physical properties of a molecule without significantly altering its size or shape, making them useful in the development of new drugs .
Field: Photoredox Method
A photoredox method has been developed for the synthesis of oxetanes . This method involves the mixing of secondary or primary alcohols with vinyl sulfonium ions in the presence of a photocatalyst and a base under blue LED light irradiation . This generates a radical cation which is reduced to a sulfonium ylide, closing the photoredox cycle. This ylide is a good leaving group that can be intramolecularly attacked by the hydroxyl group, generating the oxetane .
Field: Synthesis of Biologically Active Compounds
The photoredox method has been used to synthesize oxetane-containing steroids with important biological activity . The researchers demonstrated the application of their methodology to a variety of primary and secondary aliphatic, linear, and cyclic alcohols with different functional groups .
Field: C–H Functionalization
Oxetanes are used in C–H functionalization . This process involves the modification of carbon-hydrogen bonds (C–H bonds) in organic molecules to create new bonds. This is a key step in the synthesis of complex organic molecules from simpler precursors .
Field: Synthesis of Complex Structures
Oxetanes have been used in the synthesis of more complex structures, such as adamantol . Adamantol is a type of diamondoid, a class of compounds that are structurally similar to diamond. These compounds have potential applications in materials science and nanotechnology .
Field: Synthesis of Biologically Active Compounds
Oxetanes have been used in the synthesis of biologically active compounds . For example, the photoredox method has been used to improve the synthesis of an oxetane-containing steroid with important biological activity in one step from testosterone .
properties
IUPAC Name |
oxetan-3-ylmethanamine;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H9NO.ClH/c5-1-4-2-6-3-4;/h4H,1-3,5H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GDCFTYWDUIKPHB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CO1)CN.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H10ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
123.58 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Oxetan-3-ylmethanamine hydrochloride | |
CAS RN |
1427195-22-9 | |
Record name | 3-Oxetanemethanamine, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1427195-22-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.